Cas no 874813-22-6 (Benzenesulfonamide, N-[[4-(trifluoromethyl)phenyl]methyl]-)

• Product Name: Benzenesulfonamide, N-[[4-(trifluoromethyl)phenyl]methyl]-
• CAS No: 874813-22-6
• MF: C₁₄H₁₂F₃NO₂S
• MW: 315.310792922974
• CID: 1895355
• PubChem ID: 3874661
• Update Time: 2025-04-21

Benzenesulfonamide, N-[[4-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[[4-(trifluoromethyl)phenyl]methyl]-
• SCHEMBL3853891
• N-[4-(Trifluoromethyl)benzyl]benzenesulfonamide
• N-(4-(Trifluoromethyl)benzyl)benzenesulfonamide
• Z165202978
• AKOS009084153
• N-(4-Trifluoromethyl-benzyl)-benzenesulfonamide
• 874813-22-6

• MDL： MFCD02666649
• Inchi： 1S/C14H12F3NO2S/c15-14(16,17)12-8-6-11(7-9-12)10-18-21(19,20)13-4-2-1-3-5-13/h1-9,18H,10H2
• InChI Key： SYZHSBWIEHGZKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 315.05408429g/mol
• Monoisotopic Mass: 315.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6Ų